N-(2,5-dimethoxyphenyl)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbothioamide
• InChI: InChI=1S/C20H23N3O3S/c1-25-15-6-7-18(26-2)16(9-15)21-20(27)22-10-13-8-14(12-22)17-4-3-5-19(24)23(17)11-13/h3-7,9,13-14H,8,10-12H2,1-2H3,(H,21,27)
• InChI Key: CMIZLCIYFQYSGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=S)N2CC3CC(C2)C4=CC=CC(=O)N4C3
• Molecular Formula: C20H23N3O3S
• Molecular Weight: 385.5 g/mol

Description

“N-(2,5-dimethoxyphenyl)-8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(4H)-carbothioamide” is a complex organic compound. It belongs to the class of diazocines, which are eight-membered heterocycles containing six carbon atoms, two nitrogen atoms, and four double bonds. The structure of diazocines is often described as saddle or boat-shaped.

Synthesis Analysis

The synthesis of diazocine derivatives has been reported in the literature. For instance, amine-substituted diazocines were synthesized in three steps from methyl 2-amino benzoate or methyl 3-amino naphtholate. Another study reported the preparation of novel ladder-type polymers with diazocine units for molecular actuator by a one-pot polymerization method.

Molecular Structure Analysis

The structure of diazocines is characterized by a saddle-shaped configuration. Despite the different steric bulk of the amine substituents, the saddle-shaped diazocine compounds showed a similar interplane angle of 75°.

Chemical Reactions Analysis

In electrochemical experiments, diazocines showed irreversible reduction, most likely producing indolo[3,2-b]indoles rather than forming the 10-electron planar aromatic species.

Physical And Chemical Properties Analysis

The physical and chemical properties of diazocines can vary depending on their specific structure and substituents. For example, the carbazole-substituted naphtho diazocines showed interesting photophysical properties with evidence of transition from the saddle-shaped ground state to a planar excited state geometry.

Scientific Research Applications

Antimicrobial Activity

• Researchers have investigated the antimicrobial potential of this compound. .

Antifungal Properties

• Some derivatives of this compound demonstrate broad-spectrum antifungal activity. For instance:
  • .

Nucleophilic Attack Sites

• Structural studies have identified specific sites susceptible to nucleophilic attack. .

Indole Derivatives

• .

Imidazole Synthesis

• While not directly about this compound, the synthesis of 2,4,5-trisubstituted imidazoles is an important area of research. .

Future Directions

The future directions for research on diazocines could involve further exploration of their synthesis, structure, and properties. There is also potential for their use in the development of novel materials for fabricating devices using an electrochemical actuator.